Cas no 139194-83-5 (Benzene, 1-bromo-3-[(4-methylphenoxy)methyl]-5-nitro-)

• Product Name: Benzene, 1-bromo-3-[(4-methylphenoxy)methyl]-5-nitro-
• CAS No: 139194-83-5
• MF: C₁₄H₁₂BrNO₃
• MW: 322.15398311615
• CID: 1263573
• Update Time: 2024-08-04

Benzene, 1-bromo-3-[(4-methylphenoxy)methyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-[(4-methylphenoxy)methyl]-5-nitro-

• Inchi： 1S/C14H12BrNO3/c1-10-2-4-14(5-3-10)19-9-11-6-12(15)8-13(7-11)16(17)18/h2-8H,9H2,1H3
• InChI Key： NNYZFEBLKPVPAG-UHFFFAOYSA-N
• SMILES： C1(Br)=CC([N+]([O-])=O)=CC(COC2=CC=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 321.00006

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Melting Point: 55.5-56 °C(Solv: ethanol (64-17-5))
• Boiling Point: 436.4±35.0 °C(Predicted)
• PSA: 52.37